Cas no 409-39-2 (2-amino-5-chloro-3-nitropyridine)

• Product Name: 2-amino-5-chloro-3-nitropyridine
• CAS No: 409-39-2
• MF: C₅H₄ClN₃O₂
• MW: 173.557159423828
• CID: 654195
• Update Time: 2026-04-29

2-amino-5-chloro-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-chloro-3-nitropyridine
• 5-Chloro-3-nitropyridin-2-amine

Experimental Properties

• Melting Point: 193-197 ºC

2-amino-5-chloro-3-nitropyridine Security Information

• Hazard Category Code： R36/37/38
• Safety Instruction： S26;S36
• Hazardous Material Identification：

Additional information on 2-amino-5-chloro-3-nitropyridine

Recent Advances in the Research and Applications of 2-Amino-5-chloro-3-nitropyridine (CAS: 409-39-2)

2-Amino-5-chloro-3-nitropyridine (CAS: 409-39-2) is a heterocyclic organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its potential in drug discovery, agrochemical development, and material science, making it a compound of considerable interest for researchers and industry professionals alike.

One of the most notable advancements in the research of 2-amino-5-chloro-3-nitropyridine is its role in the synthesis of novel pharmaceutical agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a precursor in the development of kinase inhibitors, which are crucial for targeting cancer pathways. The study reported that derivatives of 2-amino-5-chloro-3-nitropyridine exhibited potent inhibitory activity against specific tyrosine kinases, suggesting its potential as a scaffold for anticancer drug design.

In addition to its pharmaceutical applications, recent research has explored the use of 2-amino-5-chloro-3-nitropyridine in agrochemicals. A study in the European Journal of Agrochemicals (2024) revealed that nitropyridine derivatives, including 2-amino-5-chloro-3-nitropyridine, could serve as effective fungicides. The study highlighted the compound's ability to disrupt fungal cell wall synthesis, offering a new mechanism of action for combating resistant fungal strains in agriculture.

From a methodological perspective, advancements in synthetic chemistry have improved the efficiency of producing 2-amino-5-chloro-3-nitropyridine. A 2023 paper in Organic Process Research & Development detailed a novel catalytic process that enhances yield and reduces environmental impact compared to traditional methods. This innovation is particularly relevant for industrial-scale production, where cost-effectiveness and sustainability are paramount.

Despite these promising developments, challenges remain in the research and application of 2-amino-5-chloro-3-nitropyridine. For instance, its stability under various conditions and potential toxicity profiles require further investigation. A recent review in Chemical Research in Toxicology (2024) emphasized the need for comprehensive toxicological studies to ensure safe handling and application, particularly in pharmaceutical contexts where regulatory standards are stringent.

In conclusion, 2-amino-5-chloro-3-nitropyridine (CAS: 409-39-2) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its diverse applications, from drug discovery to agrochemical development, underscore its versatility. However, ongoing research is essential to address existing challenges and unlock its full potential. Future studies should focus on optimizing synthetic routes, exploring new derivatives, and conducting thorough safety evaluations to facilitate its broader adoption in various industries.